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Compound of Interest

Compound Name: Dansyl-Tyr-Val-Gly TFA

Cat. No.: B6303585

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the preparation of Dansyl-
Tyr-Val-Gly TFA solutions. This fluorescently labeled peptide is a substrate for peptidylglycine
monooxygenase and is utilized in various biochemical assays.[1] The trifluoroacetate (TFA) salt
form of this peptide enhances its solubility and stability, making it suitable for a range of
research applications.[1]

Product Information and Storage

Proper handling and storage are crucial to maintain the integrity and functionality of Dansyl-
Tyr-Val-Gly TFA.
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Property Specification Source
Molecular Formula C30H35F3N409S [1]
Molecular Weight 684.7 g/mol [1]
Appearance Off-white to light yellow solid [2]

Sealed, away from moisture.
Storage of Solid -80°C for 2 years; -20°C for 1 [2]

year.

Sealed, away from moisture.
Storage of Solution -80°C for 6 months; -20°C for 1 [2]

month.

Experimental Protocol: Preparation of Stock
Solution

This protocol outlines the procedure for preparing a high-concentration stock solution of
Dansyl-Tyr-Val-Gly TFA in Dimethyl Sulfoxide (DMSO).

2.1. Materials

Dansyl-Tyr-Val-Gly TFA powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes (amber or wrapped in foil)

Pipette and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath

2.2. Equipment

e Analytical balance
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e Personal protective equipment (gloves, lab coat, safety glasses)
2.3. Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of Dansyl-Tyr-Val-Gly TFA powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation from forming on
the powder.

e Weighing: Carefully weigh the desired amount of the peptide powder using an analytical
balance in a fume hood.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the peptide
powder to achieve the desired concentration. For example, to prepare a 10 mM stock
solution, you would dissolve 6.85 mg of the peptide in 1 mL of DMSO. It is recommended to
use a high-quality, anhydrous grade of DMSO as its hygroscopic nature can impact solubility.

[2]
 Dissolution:
o Vortex the solution gently for 1-2 minutes to aid dissolution.

o If the peptide is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10
minutes.[2] Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in amber or
foil-wrapped microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

2.4. Preparation of Working Solutions

To prepare a working solution, thaw an aliquot of the stock solution at room temperature,
protected from light. Dilute the stock solution to the desired final concentration using the
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appropriate aqueous buffer or cell culture medium for your specific experiment.

Quantitative Data Summary

The following table provides the required mass of Dansyl-Tyr-Val-Gly TFA to prepare stock
solutions of common concentrations.

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1 mM 0.685 mg 3.425 mg 6.85 mg
5 mM 3.425 mg 17.125 mg 34.25 mg
10 mM 6.85 mg 34.25 mg 68.5 mg
100 mg/mL 100 mg 500 mg 1lg

Calculations are based on a molecular weight of 684.7 g/mol .

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of Dansyl-Tyr-Val-Gly TFA
solutions.
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Caption: Workflow for preparing Dansyl-Tyr-Val-Gly TFA solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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